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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698 Get Quote

Essential Safety and Handling Guide for
Tris(dimethylamino)borane
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of Tris(dimethylamino)borane (TDMAB). It is intended

for laboratory personnel, including researchers, scientists, and professionals in drug

development, to ensure safe and compliant use of this chemical.

Chemical Identifier:

Name: Tris(dimethylamino)borane

Synonyms: Hexamethylboranetriamine, TDMAB

CAS Number: 4375-83-1

1. Hazard Identification and Immediate Precautions

Tris(dimethylamino)borane is a hazardous chemical with the following primary risks:

Flammability: Highly flammable liquid and vapor.[1] Vapors can form explosive mixtures with

air and may travel to an ignition source and flash back.[1][2]
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Health Hazards: Causes skin irritation and serious eye irritation.[1] May also cause

respiratory irritation.[1]

Reactivity: Air and moisture sensitive.[1][2]

Immediate Actions:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Handle under an inert atmosphere (e.g., nitrogen or argon).[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][4]

Ground and bond container and receiving equipment to prevent static discharge.[2][4]

Use non-sparking tools.[2][4]

2. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Tris(dimethylamino)borane.
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PPE Category Specification Purpose

Eye Protection
Chemical splash goggles and

a face shield.[5]

Protects against splashes and

vapors that cause serious eye

irritation.

Hand Protection

Chemical resistant gloves

(e.g., Neoprene or Nitrile

rubber).[6] Inspect gloves

before use and change

immediately if contaminated.

Prevents skin contact which

can cause irritation.

Body Protection

Flame-retardant and anti-static

protective clothing.[1] A lab

coat should be worn and fully

buttoned.

Protects skin from accidental

contact and provides a barrier.

Respiratory Protection

An air-purifying respirator with

a type ABEK (EN 14387) filter

is recommended, especially if

vapors or aerosols are

generated.

Protects against inhalation of

vapors which may cause

respiratory irritation.

3. Handling and Storage Procedures

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[2]

Use only in a chemical fume hood.

Take precautionary measures against static discharges.[7]

Wash hands thoroughly after handling.[7]

Storage:
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Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][2][4]

Store under an inert gas like nitrogen.[2]

Keep away from heat and sources of ignition.[1]

Store locked up.[2][4]

4. Accidental Release and First Aid Measures

Accidental Release:

Evacuate the area immediately.

Ensure adequate ventilation.[1]

Remove all sources of ignition.

Wear appropriate PPE as outlined in the table above.

Contain the spill using a liquid-absorbent material (e.g., Chemizorb®).[1]

Collect the absorbed material and place it in a suitable container for disposal.

Do not let the product enter drains.[1]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with plenty

of water.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention

from an ophthalmologist.[1]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

5. Disposal Plan

Dispose of Tris(dimethylamino)borane and any contaminated materials through a licensed

waste disposal contractor.[2]

Do not dispose of the chemical down the drain.

Empty containers may retain product residue and should be treated as hazardous waste.[2]

6. Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Tris(dimethylamino)borane

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Set Up in Fume Hood
with Inert Atmosphere

Handle Tris(dimethylamino)borane

Proceed with caution

Quench Reaction (if applicable)

Spill?

Collect Waste in
Sealed Container

Decontaminate Glassware
and Work Area

Dispose of Waste via
Licensed Contractor

Remove PPE

No

Follow Spill
Response Protocol

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346698?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the key steps for the safe handling and disposal of

Tris(dimethylamino)borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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